![molecular formula C25H27N3O4 B8499674 methyl 4-[[2-(4-hydroxypiperidin-1-yl)quinoline-4-carbonyl]amino]-3,5-dimethylbenzoate](/img/structure/B8499674.png)
methyl 4-[[2-(4-hydroxypiperidin-1-yl)quinoline-4-carbonyl]amino]-3,5-dimethylbenzoate
Cat. No. B8499674
M. Wt: 433.5 g/mol
InChI Key: FNEWCPLEGFHFIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08642768B2
Procedure details
A solution of aqueous 2N NaOH (2.00 ml) is added to a stirred solution of methyl 4-(2-(4-hydroxypiperidin-1-yl)quinoline-4-carboxamido)-3,5-dimethylbenzoate (0.13 g, 0.0003 mol) in THF:MeOH (5 ml:2 ml). After 5 h at 50° C., the organic solvent is removed under reduced pressure and the residue is diluted with water acidified to pH 6 with aqueous 1N HCl and extracted with ethyl acetate (2×20 ml). The organic layers are combined and dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure and the resulting precipitate is triturated with pentane and diethyl ether and filtered to afford the title compound as a light yellow solid (0.05 g, 40%). Mass spectrum (m/z): 420.2 (M+1).
Quantity
0.13 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[OH-].[Na+].[OH:3][CH:4]1[CH2:9][CH2:8][N:7]([C:10]2[CH:19]=[C:18]([C:20]([NH:22][C:23]3[C:32]([CH3:33])=[CH:31][C:26]([C:27]([O:29]C)=[O:28])=[CH:25][C:24]=3[CH3:34])=[O:21])[C:17]3[C:12](=[CH:13][CH:14]=[CH:15][CH:16]=3)[N:11]=2)[CH2:6][CH2:5]1.CO>C1COCC1>[OH:3][CH:4]1[CH2:5][CH2:6][N:7]([C:10]2[CH:19]=[C:18]([C:20]([NH:22][C:23]3[C:24]([CH3:34])=[CH:25][C:26]([C:27]([OH:29])=[O:28])=[CH:31][C:32]=3[CH3:33])=[O:21])[C:17]3[C:12](=[CH:13][CH:14]=[CH:15][CH:16]=3)[N:11]=2)[CH2:8][CH2:9]1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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2 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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0.13 g
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Type
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reactant
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Smiles
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OC1CCN(CC1)C1=NC2=CC=CC=C2C(=C1)C(=O)NC1=C(C=C(C(=O)OC)C=C1C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the organic solvent is removed under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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the residue is diluted with water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate (2×20 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent is removed under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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the resulting precipitate is triturated with pentane and diethyl ether
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
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Type
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product
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Smiles
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OC1CCN(CC1)C1=NC2=CC=CC=C2C(=C1)C(=O)NC1=C(C=C(C(=O)O)C=C1C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.05 g | |
| YIELD: PERCENTYIELD | 40% | |
| YIELD: CALCULATEDPERCENTYIELD | 39.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
